Cas no 25134-15-0 (Trimethylsilylcyclopentadiene)

• Product Name: Trimethylsilylcyclopentadiene
• CAS No: 25134-15-0
• MF: C₁₃H₂₄Si
• MW: 208.41516494751
• MDL: MFCD28361151
• CID: 283491
• PubChem ID: 87561688
• Update Time: 2025-05-20

Trimethylsilylcyclopentadiene Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclopentadiene,(trimethylsilyl)-
• Trimethylsilylcyclopentadiene (mixture of isomers)
• CYCLOPENTADIENYLTRIMETHYLSILANE
• Silane, cyclopentadienyltrimethyl-
• Trimethylcyclopentadienylsilane
• Trimethylsilylcyclopentadiene
• Cyclopentadienyltrimethylsilane (mixture of isomers)
• Trimethylsilyl-pentamethyl-cyclopentadien
• Cyclopentadienyltrimethylsilane, tech., 70%
• Trimethylsilylpentamethylcyclopentadiene, 98+%
• (TRIMETHYLSILYL)CYCLOPENTADIENE, MIXTURE OF ISOMERS ISO 9001：2015 REACH

• MDL： MFCD28361151
• Inchi： 1S/C13H24Si/c1-9-10(2)12(4)13(5,11(9)3)14(6,7)8/h1-8H3
• InChI Key： WNTWQEUDFDAMBF-UHFFFAOYSA-N
• SMILES： C1(C)C([Si](C)(C)C)(C)C(C)=C(C)C=1C

Computed Properties

• Exact Mass: 208.16500
• Monoisotopic Mass: 138.086477
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 0.837 g/mL at 20 °C(lit.)
• Melting Point: -19°C(lit.)
• Boiling Point: 140°C(lit.)
• Flash Point: 29°C
• Refractive Index: n20/D 1.465
• PSA: 0.00000
• LogP: 4.77130
• Solubility: Not determined
• Vapor Pressure: 4.9±0.3 mmHg at 25°C

Trimethylsilylcyclopentadiene Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： 23-24/25
• FLUKA BRAND F CODES：10
• Packing Group：III
• Hazard Level：3.2
• Packing Group：III
• Safety Term：3.2
• HazardClass：3.2
• PackingGroup：III
• TSCA：No
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives

Additional information on Trimethylsilylcyclopentadiene

Trimethylsilylcyclopentadiene: A Comprehensive Overview

Trimethylsilylcyclopentadiene, with the CAS number 25134-15-0, is a versatile compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of cyclopentadiene, where one of the hydrogens is replaced by a trimethylsilyl (TMS) group. The TMS group, represented as (CH₃)₃Si-, is known for its unique electronic and steric properties, which make it an invaluable tool in various chemical reactions and applications.

The structure of trimethylsilylcyclopentadiene consists of a cyclopentadiene ring with a trimethylsilyl substituent. This substitution introduces several key features to the molecule. Firstly, the TMS group is highly electron-donating due to the presence of three methyl groups attached to the silicon atom. This electron-donating effect can influence the reactivity of the cyclopentadiene ring in various chemical transformations. Secondly, the bulky nature of the TMS group provides steric hindrance, which can be exploited in synthesis to control reaction pathways and selectivity.

Recent studies have highlighted the role of trimethylsilylcyclopentadiene in organometallic chemistry and catalysis. For instance, researchers have demonstrated that this compound can act as a precursor for the synthesis of silicon-based materials with tailored properties. One notable application involves its use in the formation of silicon nanoparticles, which are highly sought after for their potential in electronics and optoelectronics.

In terms of synthesis, trimethylsilylcyclopentadiene can be prepared through several methods. A common approach involves the reaction of cyclopentadiene with trimethylchlorosilane in the presence of a base. This reaction typically proceeds via an Sn2 mechanism, where the chloride ion acts as a leaving group, and the TMS group is transferred to the cyclopentadiene molecule. Optimization studies have shown that reaction conditions, such as temperature and solvent choice, play a critical role in achieving high yields and purity.

The physical properties of trimethylsilylcyclopentadiene are also worth noting. It is typically a colorless liquid at room temperature with a boiling point around 70°C under standard pressure. Its solubility in common organic solvents like dichloromethane and diethyl ether makes it convenient for use in various laboratory settings.

One area where trimethylsilylcyclopentadiene has shown significant promise is in polymer chemistry. The compound has been used as a monomer in the synthesis of silicon-containing polymers, which exhibit improved thermal stability and mechanical properties compared to traditional polymers. These polymers find applications in high-temperature environments, such as aerospace and automotive industries.

Moreover, recent advancements have explored the use of trimethylsilylcyclopentadiene in click chemistry reactions. Click chemistry refers to reactions that are efficient, selective, and occur under mild conditions. The TMS group's reactivity has been harnessed to develop new click-type reactions that offer unprecedented control over molecular assembly.

In conclusion, trimethylsilylcyclopentadiene (CAS 25134-15-0) is a multifaceted compound with applications spanning organic synthesis, materials science, and catalysis. Its unique combination of electronic and steric properties makes it an invaluable tool for chemists seeking to design novel materials and processes. As research continues to uncover new avenues for its use, this compound is poised to play an even more significant role in advancing modern chemistry.